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Compound of Interest

Compound Name: ATTO 647

Cat. No.: B15554283 Get Quote

Researchers, scientists, and drug development professionals utilizing the fluorescent dye

ATTO 647 and its derivatives must adhere to proper disposal procedures to ensure laboratory

safety and environmental protection. While ATTO 647N is not classified as a hazardous

substance under Regulation (EC) No. 1272/2008, responsible chemical waste management

practices are essential.[1] This guide provides a step-by-step operational plan for the safe

disposal of ATTO 647 waste.

Core Disposal Principles
The primary principle for the disposal of ATTO 647 is to treat it as chemical waste, managed

through a licensed waste collector.[1] It is crucial to prevent the release of the dye into the

environment.[1] Always consult and comply with all federal, state, and local environmental

regulations regarding chemical waste.

Step-by-Step Disposal Procedure
Segregation of Waste:

Collect all waste containing ATTO 647, including unused solutions, contaminated

consumables (e.g., pipette tips, tubes, gloves), and cleaning materials, in a designated

and clearly labeled waste container.

Do not mix ATTO 647 waste with other waste streams unless permitted by your

institution's chemical safety guidelines.
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Waste Container Labeling:

Label the waste container with "ATTO 647 Waste" and include any other information

required by your institution's waste management program, such as the chemical

composition and concentration.

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated area, away from

incompatible materials.

Follow the storage temperature recommendations for the product, which is typically -20°C

for the dye itself.[2][3][4]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

chemical waste management provider to arrange for the collection and disposal of the

ATTO 647 waste.

Provide them with the necessary information about the waste stream as per their

requirements.

Disposal of Empty Containers:

Empty containers should be disposed of as unused product in accordance with

institutional and local regulations.

Quantitative Disposal Data
Safety data sheets for ATTO 647 and its derivatives do not specify quantitative concentration

limits for disposal. Researchers must adhere to the disposal limits and guidelines established

by their local regulatory bodies.
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Parameter Value Source

Specified Disposal

Concentration Limit
Not Provided N/A

Regulatory Compliance
Adhere to local, state, and

federal regulations
[5]

Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of ATTO 647 waste.
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Disclaimer: This information is intended as a general guide. Always refer to the specific Safety

Data Sheet (SDS) provided by the manufacturer and consult with your institution's EHS

department for detailed instructions and compliance with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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